molecular formula C11H18O5 B8323873 Isopropyl 1-formyl-3,3-dimethoxycyclobutanecarboxylate

Isopropyl 1-formyl-3,3-dimethoxycyclobutanecarboxylate

Cat. No.: B8323873
M. Wt: 230.26 g/mol
InChI Key: QSOITQCDPQCFGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isopropyl 1-formyl-3,3-dimethoxycyclobutanecarboxylate is a useful research compound. Its molecular formula is C11H18O5 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18O5

Molecular Weight

230.26 g/mol

IUPAC Name

propan-2-yl 1-formyl-3,3-dimethoxycyclobutane-1-carboxylate

InChI

InChI=1S/C11H18O5/c1-8(2)16-9(13)10(7-12)5-11(6-10,14-3)15-4/h7-8H,5-6H2,1-4H3

InChI Key

QSOITQCDPQCFGQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)C1(CC(C1)(OC)OC)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of isopropyl 1-(hydroxymethyl)-3,3-dimethoxycyclobutanecarboxylate (2.3 g, 9.90 mmol) in DCM (45 mL) was added iodosobenzene diacetate (4.78 g, 14.85 mmol) and TEMPO (0.155 g, 0.990 mmol) and the mixture was stirred at RT for 8 h. The reaction mass was diluted with DCM (25 mL), washed with and a 10% aq. solution of NaHCO3, dried over Na2SO4, filtered and the filtrate concentrated. The crude product was purified by silica gel chromatography (40 g REDISEP® column, eluting with 5% MeOH in CHCl3). Fractions containing the product were combined and evaporated to afford Intermediate 304A as a pale yellow liquid (1.3 g, 57%). 1H NMR (300 MHz, DMSO-d6) δ ppm 9.62 (s, 1H), 4.96 (s, 1H), 3.04 (d, J=7.18 Hz, 6H), 2.59-2.66 (m, 2H), 2.47 (m, 2H), 1.20 (d, J=6.42 Hz, 6H).
Name
isopropyl 1-(hydroxymethyl)-3,3-dimethoxycyclobutanecarboxylate
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
iodosobenzene diacetate
Quantity
4.78 g
Type
reactant
Reaction Step One
Name
Quantity
0.155 g
Type
reactant
Reaction Step One
Name
Quantity
45 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step Two
Yield
57%

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